Cas no 52592-14-0 (APHIDICOLIN, 19-NOR)

• Product Name: APHIDICOLIN, 19-NOR
• CAS No: 52592-14-0
• MF: C₁₉H₃₀O₃
• MW: 306.439706325531
• CID: 937154
• PubChem ID: 434560
• Update Time: 2025-04-19

APHIDICOLIN, 19-NOR Chemical and Physical Properties

Names and Identifiers

• APHIDICOLIN, 19-NOR
• 52592-14-0
• NSC-351909
• 123355-76-0
• DTXSID00924474
• 9-Hydroxy-9-(hydroxymethyl)-4,11b-dimethyldodecahydro-8,11a-methanocyclohepta[a]naphthalen-3(2H)-one
• 13-hydroxy-13-(hydroxymethyl)-2,6-dimethyltetracyclo[10.3.1.01,10.02,7]hexadecan-5-one
• NSC351909

• Inchi： 1S/C19H30O3/c1-12-15-4-3-13-9-14-10-18(13,7-8-19(14,22)11-20)17(15,2)6-5-16(12)21/h12-15,20,22H,3-11H2,1-2H3
• InChI Key： UKNWQIREDRCBQI-UHFFFAOYSA-N
• SMILES： OC1(CO)CCC23CC1CC2CCC1C(C)C(CCC31C)=O

Computed Properties

• Exact Mass: 306.21900
• Monoisotopic Mass: 306.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 2.93150